(+/-)-7,8-Dihydroxy-4Z,10Z,13Z,16Z,19Z-docosapentaenoic acid
(+/-)-7,8-Dihydroxy-4Z,10Z,13Z,16Z,19Z-docosapentaenoic acid
7(8)-DiHDPA is a major metabolite of docosahexaenoic acid (DHA; Item No. 90310) that is produced via oxidation by cytochrome P450 epoxygenases. Epoxygenase metabolites of DHA, including 7(8)-DiHDPA, suppress aggregation and thromboxane synthesis in isolated platelets.
Brand Name:
Vulcanchem
CAS No.:
168111-93-1
VCID:
VC0130916
InChI:
InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20(23)21(24)18-15-13-16-19-22(25)26/h3-4,6-7,9-10,12-15,20-21,23-24H,2,5,8,11,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,10-9-,14-12-,15-13-
SMILES:
CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
(+/-)-7,8-Dihydroxy-4Z,10Z,13Z,16Z,19Z-docosapentaenoic acid
CAS No.: 168111-93-1
Reference Standards
VCID: VC0130916
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
CAS No. | 168111-93-1 |
---|---|
Product Name | (+/-)-7,8-Dihydroxy-4Z,10Z,13Z,16Z,19Z-docosapentaenoic acid |
Molecular Formula | C22H34O4 |
Molecular Weight | 362.5 g/mol |
IUPAC Name | (4Z,10Z,13Z,16Z,19Z)-7,8-dihydroxydocosa-4,10,13,16,19-pentaenoic acid |
Standard InChI | InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20(23)21(24)18-15-13-16-19-22(25)26/h3-4,6-7,9-10,12-15,20-21,23-24H,2,5,8,11,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,10-9-,14-12-,15-13- |
Standard InChIKey | DPZIOENSPXELQY-MPQBXPHNSA-N |
Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\CC(C(C/C=C\CCC(=O)O)O)O |
SMILES | CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O |
Canonical SMILES | CCC=CCC=CCC=CCC=CCC(C(CC=CCCC(=O)O)O)O |
Description | 7(8)-DiHDPA is a major metabolite of docosahexaenoic acid (DHA; Item No. 90310) that is produced via oxidation by cytochrome P450 epoxygenases. Epoxygenase metabolites of DHA, including 7(8)-DiHDPA, suppress aggregation and thromboxane synthesis in isolated platelets. |
Synonyms | 7,8-dihydroxydocosa-4Z,10Z,13Z,16Z,19Z-pentaenoic acid |
Reference | 1.VanRollins, M.,Baker, R.C.,Sprecher, H., et al. Oxidation of docosahexaenoic acid by rat liver microsomes. J. Biol. Chem. 259(9), 5776-5783 (1984). |
PubChem Compound | 16061144 |
Last Modified | Nov 11 2021 |
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